1-{[5-(3,4-dichlorophenyl)-3-isoxazolyl]carbonyl}-2-ethylpiperidine

• IUPAC Name: [5-(3,4-dichlorophenyl)-1,2-oxazol-3-yl]-(2-ethylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H18Cl2N2O2/c1-2-12-5-3-4-8-21(12)17(22)15-10-16(23-20-15)11-6-7-13(18)14(19)9-11/h6-7,9-10,12H,2-5,8H2,1H3
• InChI Key: MIOPEGLZQSMOPA-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)C2=NOC(=C2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C17H18Cl2N2O2
• Molecular Weight: 353.2 g/mol

Description

1-{[5-(3,4-dichlorophenyl)-3-isoxazolyl]carbonyl}-2-ethylpiperidine, commonly known as JNJ-42153605, is a novel compound with potential therapeutic applications. It belongs to the class of piperidine compounds and has been synthesized and studied extensively in recent years.

Mechanism of Action

The exact mechanism of action of JNJ-42153605 is not fully understood. However, it has been shown to act as a selective antagonist of the nociceptin/orphanin FQ receptor (NOP receptor). The NOP receptor is a G protein-coupled receptor that is involved in pain modulation, anxiety, and stress. By blocking this receptor, JNJ-42153605 can reduce pain and anxiety.
Biochemical and Physiological Effects
JNJ-42153605 has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, and increase the release of anti-inflammatory cytokines, such as IL-10. It has also been shown to reduce the activation of microglia, which are immune cells in the central nervous system that play a role in inflammation and pain. In addition, JNJ-42153605 has been shown to reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

JNJ-42153605 has several advantages for lab experiments. It is a selective antagonist of the NOP receptor, which makes it a useful tool for studying the role of this receptor in pain and anxiety. It is also relatively stable and can be easily synthesized in large quantities. However, JNJ-42153605 has some limitations for lab experiments. It has low solubility in water, which can make it difficult to use in certain assays. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of JNJ-42153605. One potential direction is the development of JNJ-42153605 analogs with improved pharmacokinetic properties. Another potential direction is the study of JNJ-42153605 in combination with other drugs for the treatment of pain, anxiety, and cancer. In addition, further studies are needed to fully understand the mechanism of action of JNJ-42153605 and its potential therapeutic applications.
Conclusion
In conclusion, JNJ-42153605 is a novel compound with potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of anxiety and depression. JNJ-42153605 acts as a selective antagonist of the NOP receptor and has several biochemical and physiological effects. While it has some limitations for lab experiments, there are several future directions for the study of JNJ-42153605.

Scientific Research Applications

JNJ-42153605 has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of anxiety and depression. In addition, JNJ-42153605 has been shown to have anti-tumor properties, making it a potential candidate for cancer treatment.